Cas no 646515-01-7 (1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-)
![1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- structure](https://www.kuujia.com/scimg/cas/646515-01-7x300.png)
646515-01-7 structure
Product Name:1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-
CAS No:646515-01-7
Molecular Formula:C19H19NO4S
Molecular Weight:357.42346
CID:420077
PubChem ID:11725875
1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-
- 2-[2,5-dimethyl-3-(2-methylphenyl)sulfonylindol-1-yl]acetic acid
- SCHEMBL1386079
- 646515-01-7
- DTXSID90471184
-
- InChIKey: SYCOQCPQOMIAGW-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19NO4S/c1-12-8-9-16-15(10-12)19(14(3)20(16)11-18(21)22)25(23,24)17-7-5-4-6-13(17)2/h4-10H,11H2,1-3H3,(H,21,22)
- SMILES: CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=CC=C3C)C)CC(=O)O
Computed Properties
- Exact Mass: 357.10357
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 357.10347926g/mol
- Heavy Atom Count: 25
- Complexity: 599
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 84.8Ų
Experimental Properties
- PSA: 76.37
1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- Related Literature
-
1. Front cover
-
Yao Lin,Yi-Lun Ying,Xin Shi,Shao-Chuang Liu,Yi-Tao Long Chem. Commun., 2017,53, 11564-11567
-
James Sherwood,Helen L. Parker,Kristof Moonen,Thomas J. Farmer,Andrew J. Hunt Green Chem., 2016,18, 3990-3996
-
Debasish Ghosh,Aniruddha Ganguly,Saikat Khamarui Org. Biomol. Chem., 2023,21, 5225-5233
-
Dongkeun Cheon,Myungwoo Son,Moon-Ho Ham,Woong Lee RSC Adv., 2016,6, 103864-103871
-
Paul W. Ayers,Junia Melin Phys. Chem. Chem. Phys., 2007,9, 3853-3856
-
Sylvia J. Lou,Stephen Loser,Kyle A. Luck,Nanjia Zhou,Matthew J. Leonardi,Amod Timalsina,Eric F. Manley,Dugan Hayes,Joseph Strzalka,Robert P. H. Chang,Tobin J. Marks J. Mater. Chem. C, 2020,8, 15234-15252
-
Kenta Hagiwara,Hiroshi Uchida,Yumiko Suzuki,Takashi Hayashita,Kanjiro Torigoe,Tetsuya Kida,Satoshi Horikoshi RSC Adv., 2020,10, 14396-14402
646515-01-7 (1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-) Related Products
- 75-58-1(Tetramethylammonium iodide)
- 2996-92-1(Phenyltrimethoxysilane)
- 3336-58-1(ammonium trifluoroacetate)
- 103-25-3(Methyl 3-Phenylpropionate(3-Phenylpropionic Acid Methyl Ester))
- 118-29-6(2-(hydroxymethyl)-2,3-dihydro-1H-isoindole-1,3-dione)
- 3225-74-9(2-Amino-1-(2-fluorophenyl)ethanol)
- 462-10-2(DL-Homocystine)
- 103-53-7(phenethyl cinnamate)
- 122-07-6((2,2-dimethoxyethyl)(methyl)amine)
- 2893-49-4(2-(Isopropyl(methyl)amino)ethanol)
Recommended suppliers
atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
https://www.amadischem.com/

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

pengshengyue
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/
